6-(4-Ethylphenoxy)hexan-2-one

• IUPAC Name: 6-(4-ethylphenoxy)hexan-2-one
• InChI: InChI=1S/C14H20O2/c1-3-13-7-9-14(10-8-13)16-11-5-4-6-12(2)15/h7-10H,3-6,11H2,1-2H3
• InChI Key: ODMAYMPAJZRRLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCCCC(=O)C
• Molecular Formula: C14H20O2
• Molecular Weight: 220.31 g/mol

Description

6-(4-Ethylphenoxy)hexan-2-one (CAS: 1932258-39-3) is a synthetic organic compound characterized by a hexan-2-one backbone substituted with a 4-ethylphenoxy group at the 6-position. Its molecular structure combines a ketone functional group with an aromatic ether moiety, making it relevant in organic synthesis and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Hexan-2-one Derivatives

Hexan-2-one (CAS: 591-78-6) serves as the parent compound. Key differences include:

Property	Hexan-2-one	6-(4-Ethylphenoxy)hexan-2-one
Molecular Weight	100.16 g/mol	~248.3 g/mol (estimated)
Functional Groups	Ketone	Ketone + Aromatic ether
Polarity	Low (hydrophobic)	Moderate (due to phenoxy group)
Safety (GHS)	Flammable, irritant	Likely higher toxicity (unreported)

Phenoxy-Substituted Ketones

6-(4-(Trifluoromethyl)phenyl)hexan-2-one (3n)

• Structure: Similar backbone but with a trifluoromethyl (-CF₃) substituent instead of ethylphenoxy.
• Synthesis : Prepared via alkylboration strategies (77% yield) using 1-bromo-4-(trifluoromethyl)benzene .
• Properties: The electron-withdrawing -CF₃ group reduces electron density on the aromatic ring compared to the electron-donating ethylphenoxy group, altering reactivity in electrophilic substitutions .

Hydroxyacetophenone Derivatives (e.g., 1-[2-Hydroxy-4-(pentyloxy)phenyl]ethanone)

• Structure : Features hydroxyl and alkoxy groups on the aromatic ring.
• Applications: Used in fragrances, dyes, and drug intermediates.

Ethyl-Substituted Ketones

5-Ethyl-3-hepten-2-one

• Structure : A linear ketone with an ethyl group and double bond.
• Volatility: Higher volatility due to shorter chain length and unsaturated bonds, contrasting with the semi-volatile nature of 6-(4-ethylphenoxy)hexan-2-one .

Data Tables

Table 2: Functional Group Impact on Properties

Substituent	Electron Effect	Solubility Trend
4-Ethylphenoxy	Donating (+I)	Low in water
-CF₃	Withdrawing (-I)	Moderate in DCM
Hydroxyl (e.g., in hydroxyacetophenones)	Polar	High in polar solvents